Cas no 2172438-40-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• CAS No: 2172438-40-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6482489
• PubChem ID: 165551790
• Update Time: 2025-06-08

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}pentanoic acid
• EN300-1507187
• 2172438-40-1

• Inchi： 1S/C27H34N2O5/c1-3-9-19(15-25(30)28-16-18(4-2)14-26(31)32)29-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JFGYDFGLELKHHT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(CC(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid

Recent Advances in the Study of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2172438-40-1)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid (CAS: 2172438-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of peptide-based inhibitors for proteases involved in cancer metastasis. The researchers utilized 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid as a key intermediate to develop inhibitors with high specificity and potency. The study demonstrated that the compound's structural flexibility allows for the incorporation of various functional groups, enabling the fine-tuning of inhibitor properties. This finding opens new avenues for the design of next-generation anticancer therapies.

In addition to its applications in drug development, recent research has highlighted the compound's potential in bioconjugation strategies. A 2024 paper in Bioconjugate Chemistry detailed its use in the site-specific modification of proteins and antibodies. The Fmoc group's orthogonality to other protecting groups facilitates selective deprotection and conjugation, making it an attractive choice for creating stable and functional bioconjugates. This advancement is particularly relevant for the development of antibody-drug conjugates (ADCs) and diagnostic probes.

Further investigations have explored the compound's physicochemical properties, such as solubility and stability under various conditions. A study in Organic & Biomolecular Chemistry (2023) reported that 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid exhibits excellent stability in aqueous solutions at physiological pH, which is crucial for its application in biological systems. The study also provided insights into optimizing synthetic protocols to enhance yield and purity, addressing challenges associated with large-scale production.

Looking ahead, the versatility of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}pentanoic acid positions it as a cornerstone in the development of innovative therapeutic and diagnostic tools. Ongoing research aims to expand its utility in areas such as nanotechnology-based drug delivery and precision medicine. As the field advances, this compound is expected to play a pivotal role in bridging chemical synthesis with biological applications, driving progress in the pharmaceutical and biotechnological industries.